Cas no 1018814-40-8 (7-bromo-2-phenylimidazo1,2-apyridine)

7-bromo-2-phenylimidazo1,2-apyridine structure
1018814-40-8 structure
Product Name:7-bromo-2-phenylimidazo1,2-apyridine
CAS No:1018814-40-8
MF:C13H9BrN2
MW:273.127961874008
MDL:MFCD11845364
CID:1032777
PubChem ID:53438700
Update Time:2025-04-20

7-bromo-2-phenylimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

    • 7-Bromo-2-phenylimidazo[1,2-a]pyridine
    • IMidazo[1,2-a]pyridine, 7-broMo-2-phenyl-
    • 7-bromo-2-phenylimidazo1,2-apyridine
    • SCHEMBL8257038
    • EN300-11689182
    • DTXSID10701455
    • CHEMBL5205089
    • DA-17882
    • AT40508
    • PZVAJJGUHTVUKT-UHFFFAOYSA-N
    • 1018814-40-8
    • MDL: MFCD11845364
    • Inchi: 1S/C13H9BrN2/c14-11-6-7-16-9-12(15-13(16)8-11)10-4-2-1-3-5-10/h1-9H
    • InChI Key: PZVAJJGUHTVUKT-UHFFFAOYSA-N
    • SMILES: BrC1C=CN2C=C(C3C=CC=CC=3)N=C2C=1

Computed Properties

  • Exact Mass: 271.995
  • Monoisotopic Mass: 271.995
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.3A^2
  • XLogP3: 4.1

Experimental Properties

  • Density: 1.48
  • PSA: 17.30000
  • LogP: 3.76380

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